2-(5-Bromo-1,2-benzoxazol-3-yl)acetic acid

• IUPAC Name: 2-(5-bromo-1,2-benzoxazol-3-yl)acetic acid
• InChI: InChI=1S/C9H6BrNO3/c10-5-1-2-8-6(3-5)7(11-14-8)4-9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key: FSNOYMWCNCRHEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=NO2)CC(=O)O
• Molecular Formula: C9H6BrNO3
• Molecular Weight: 256.05 g/mol
• CAS RN: 34173-12-1

Description

2-(5-Bromo-1,2-benzoxazol-3-yl)acetic acid is a chemical compound with the molecular formula C9H6BrNO3. It is used as an intermediate in the synthesis of Zonisamide, a sulfonamide antiseizure agent.

Synthesis Analysis

The compound can be synthesized from 2-aminophenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium. A sequential one-pot procedure for the synthesis of either 2- (hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The molecular weight of 2-(5-Bromo-1,2-benzoxazol-3-yl)acetic acid is 256.06. The InChI code for the compound is 1S/C9H6BrNO3/c10-5-1-2-8-6 (3-5)7 (11-14-8)4-9 (12)13/h1-3H,4H2, (H,12,13).

Chemical Reactions Analysis

The compound is involved in various chemical reactions. For instance, it can be used in the synthesis of benzoxazoles and benzothiazoles from o-amino (thio)phenols and aldehydes. It can also be used in the synthesis of benzisoxazole, nitriles, benzoxazoles depending on the substrates.

Physical And Chemical Properties Analysis

The compound is a powder with a melting point of 175-177°C.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• Zonisamide Synthesis : 2-(5-Bromo-1,2-benzoxazol-3-yl)acetic acid serves as an intermediate in the synthesis of zonisamide, an antiseizure medication. .
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Analytical Chemistry and Spectroscopy

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Organic Synthesis and Methodology Development

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Mechanism of Action

Target of Action

Benzoxazole derivatives have been found to exhibit a wide spectrum of pharmacological activities . They have been used in the treatment of various diseases and conditions, including infectious diseases and cancer .

Mode of Action

Benzoxazole derivatives have been shown to interact with various targets, leading to changes in cellular processes . For instance, some benzoxazole derivatives have been found to inhibit the growth of various bacteria and fungi, suggesting that they may interact with targets that are essential for the growth and survival of these microorganisms .

Biochemical Pathways

Benzoxazole derivatives have been found to affect various biochemical pathways, leading to their wide range of pharmacological activities . For example, some benzoxazole derivatives have been found to inhibit the growth of cancer cells, suggesting that they may affect pathways involved in cell proliferation .

Result of Action

Benzoxazole derivatives have been found to exhibit various biological activities, including antimicrobial, antifungal, and anticancer activities . These activities suggest that benzoxazole derivatives can induce changes at the molecular and cellular levels that result in the inhibition of the growth of bacteria, fungi, and cancer cells .

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.